Cas no 1781485-84-4 (2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one)

• Product Name: 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one
• CAS No: 1781485-84-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD34167814
• CID: 5637828
• PubChem ID: 84704801
• Update Time: 2025-11-06

2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one
• EN300-28244105
• 1781485-84-4
• 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one

• MDL： MFCD34167814
• Inchi： 1S/C8H9BrN2O2/c1-13-8-2-6(7(12)3-10)11-4-5(8)9/h2,4H,3,10H2,1H3
• InChI Key： XJBHRFFBSYQSGG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CN)=O)C=C1OC

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Additional information on 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one

Introduction to 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one (CAS No. 1781485-84-4) and Its Emerging Applications in Chemical Biology

2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one, identified by its CAS number 1781485-84-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyridine core with substituents that enhance its pharmacological potential, represents a promising candidate for further exploration in drug discovery and molecular pharmacology. The unique combination of an amino group, a ketone moiety, and a brominated methoxypyridine ring endows it with diverse chemical reactivity, making it a valuable scaffold for medicinal chemistry innovation.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active compounds. Pyridine derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. In particular, the presence of both bromo and methoxy substituents on the pyridine ring introduces additional functional handles that can be exploited for modulating biological activity. The ketone group at the C1 position provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive molecules. The structural features of 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one make it an attractive candidate for virtual screening against various protein targets. Studies have shown that pyridine-based compounds can interact with enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking interactions, which are critical for drug binding affinity and specificity.

In the realm of drug discovery, the amino group at the C2 position can serve as a site for further functionalization, allowing for the introduction of additional pharmacophores or linker groups to enhance solubility and bioavailability. The brominated pyridine ring also offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex heterocyclic compounds. These reactions can be leveraged to introduce aryl or heteroaryl groups at specific positions on the pyridine core, thereby expanding the chemical space available for drug development.

One of the most compelling aspects of 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one is its potential as a lead compound for developing small-molecule inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with disease pathogenesis. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that modulate these pathways without disrupting normal cellular processes.

Emerging research indicates that pyridine-based kinase inhibitors can exhibit high selectivity due to their ability to precisely fit into the active sites of target enzymes. The structural rigidity provided by the pyridine ring helps maintain optimal binding orientation, while substituents such as bromo and methoxy groups contribute to favorable interactions with key residues in the enzyme active site. Furthermore, modifications at other positions on the molecule can fine-tune pharmacokinetic properties such as metabolic stability and membrane permeability.

The versatility of 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one extends beyond kinase inhibition. Its structural motif is also amenable to development as scaffolds for other therapeutic applications. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of G protein-coupled receptors (GPCRs), which are involved in a multitude of physiological processes and are targeted by a significant proportion of approved drugs.

The incorporation of bromo and methoxy substituents into the pyridine core not only enhances binding affinity but also provides stability against metabolic degradation. These substituents can participate in non-covalent interactions with target proteins, including van der Waals forces and hydrophobic effects, which are essential for maintaining long-term efficacy. Additionally, these functional groups can be further modified through chemical transformations to improve pharmacological profiles without compromising core structure integrity.

In conclusion, 2-Amino-1-(5-bromo-4-methoxypyridin-2-yl)ethan-1-one (CAS No. 1781485-84-4) represents a structurally diverse and pharmacologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups makes it an excellent starting point for developing novel therapeutics targeting various diseases. As research continues to uncover new biological targets and mechanistic insights, this compound will undoubtedly play an important role in advancing chemical biology and pharmaceutical innovation.